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Compound of Interest

Compound Name: C.l. Direct Red 84
Cat. No.: B15557289
Get Quote
. J

C.l. Direct Red 84: A Technical Overview

For Researchers, Scientists, and Professionals in Chemical and Materials Science

This document provides a concise technical summary of C.l. Direct Red 84, a multi-azo class
dye. The information is intended to support research and development activities requiring
precise chemical and physical data.

Core Chemical Data

The fundamental molecular properties of C.l. Direct Red 84 are summarized below. This data
is essential for stoichiometric calculations, analytical method development, and material
characterization.
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Property Value

Chemical Name C.l. Direct Red 84

C.l. Number 35760

CAS Registry Number 6409-83-2

Molecular Formula CasHz2sN10Nas013S4[1][2]
Molecular Weight 1136.99 g/mol [1]
Molecular Structure Class Multi-azo[1]

Logical Relationship: Molecular Formula to
Molecular Weight

The molecular weight of a compound is derived directly from its molecular formula and the
atomic weights of its constituent elements. The following diagram illustrates this fundamental
relationship for C.I. Direct Red 84.

Atomic Weights
C:12.011
H: 1.008
N: 14.007
Na: 22.990
0: 15.999
S: 32.06

Molecular Formula
CasH2sN10NasO13Sa

provides atoms /provides weights

Summation of Atomic Weights
(45C) + (28H) + (10N) + (4Na) + (130) + (4S)

Molecular Weight
1136.99 g/mol

Figure 1: Derivation of Molecular Weight from Molecular Formula
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Caption: Relationship between molecular formula and molecular weight.

Generalized Experimental Workflow for Dye
Analysis

While specific experimental protocols for C.I. Direct Red 84 are proprietary or application-
dependent, a general workflow for the analysis of a similar chemical dye is presented below.
This workflow outlines the typical stages from sample preparation to data analysis and
interpretation.

Dissolution in appropriate solvent

Chromatographic Separation Spectroscopic Analysis
(HPLC, TLC) (UV-Vis, FT-IR)

Mass Spectrometry

Analytical Charag

Data Analysis

Structural Elucidation &
Purity Assessment

Data Processing & Interpretation

Figure 2: Generalized Workflow for Chemical Dye Analysis
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Caption: A typical workflow for the analysis of a chemical dye.

Manufacturing and Application Notes

C.l. Direct Red 84 is synthesized through a multi-step process involving diazotization and
coupling reactions. The manufacturing methods begin with the diazotization of 4-
aminobenzenesulfonic acid, which is then coupled with 5-aminonaphthalene-2-sulfonic acid.[1]
This intermediate product undergoes further diazotization and coupling with
(phenylamino)methanesulfonic acid, followed by hydrolysis and phosgenation.[1]

The primary application of C.I. Direct Red 84 is as a dyeing agent, particularly for cotton
fabrics, producing a dark red with a yellow light cast.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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